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Compound of Interest

Compound Name: DHMB

Cat. No.: B1670368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The acronym "DHMB" can refer to several different chemical compounds. This

document focuses specifically on 2,3-Dihydroxy-4-methoxybenzaldehyde, a molecule that has

demonstrated notable antifungal and anti-inflammatory properties.

Introduction
2,3-Dihydroxy-4-methoxybenzaldehyde (DHMB) is a small organic molecule with the chemical

formula C₈H₈O₄.[1][2] It has emerged as a compound of interest due to its demonstrated

biological activities, including antifungal and anti-inflammatory effects.[1][2][3][4] Notably, it has

shown efficacy against drug-resistant strains of the opportunistic pathogen Candida albicans

and has exhibited protective effects on intestinal epithelial cells in models of intestinal

inflammation.[2][5] This guide provides a comprehensive overview of the chemical structure,

properties, and biological activities of DHMB, along with relevant experimental protocols and

mechanistic insights.

Chemical Structure and Properties
DHMB is a benzaldehyde derivative with two hydroxyl groups and one methoxy group

substituted on the benzene ring.

Table 1: Chemical and Physical Properties of DHMB
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Property Value Reference

IUPAC Name
2,3-Dihydroxy-4-

methoxybenzaldehyde
[2]

Synonyms DHMB [2][6]

CAS Number 4055-69-0 [2][7]

Molecular Formula C₈H₈O₄ [1][2][7]

Molecular Weight 168.15 g/mol [1][2][6][7]

Appearance Solid powder [2]

Purity >98% [2]

SMILES O=CC1=CC=C(OC)C(O)=C1O [2]

InChI Key
OJZYLUUHIAKDJT-

UHFFFAOYSA-N
[2]

Solubility Soluble in DMSO [6]

Storage

Short term (days to weeks) at

0-4 °C; Long term (months to

years) at -20 °C

[2]

Table 2: Computational Chemistry Data for DHMB

Property Value Reference

Topological Polar Surface Area

(TPSA)
66.76 Å² [7]

LogP 0.9189 [7]

Hydrogen Bond Acceptors 4 [7]

Hydrogen Bond Donors 2 [7]

Rotatable Bonds 2 [7]
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Biological Activity
DHMB has demonstrated significant antifungal and anti-inflammatory properties in both in vitro

and in vivo studies.[2][5]

DHMB exhibits potent antifungal activity, particularly against Candida albicans, including strains

resistant to conventional antifungal agents like fluconazole and caspofungin.[2][5] The

aldehyde and phenolic hydroxyl groups on the aromatic ring have been shown to be crucial for

its biological activity, as modifications to these groups lead to a significant decrease or total

loss of antifungal efficacy.[8]

In a dextran sodium sulphate (DSS)-induced colitis model in mice, DHMB was found to reduce

the clinical and histological scores of inflammation.[2][5] It also promoted the elimination of C.

albicans from the gut and helped re-establish the population of anaerobic bacteria, suggesting

a dual role in combating fungal infection and mitigating associated inflammation.[2]

Experimental Protocols
A specific, detailed, step-by-step synthesis protocol for DHMB is not readily available in the

provided search results. However, a general synthetic approach can be inferred from the

synthesis of related benzaldehyde derivatives. A common method involves the ortho-

formylation and selective demethylation of a suitably substituted methoxybenzene precursor.

For instance, the synthesis of a related isotopically labelled compound, [3-¹³C]-2,3-dihydroxy-4-

methoxybenzaldehyde, involved a multi-step process starting from acyclic precursors, followed

by cyclization, aromatization, and a series of functional group manipulations including

formylation, Baeyer-Villiger oxidation, hydrolysis, methylation, and finally, selective

demethylation to yield the desired product.[1] A typical synthesis of a methoxybenzaldehyde

can also involve the methylation of a corresponding hydroxybenzaldehyde using a methylating

agent like methyl sulfate in the presence of a base.[7]

The following is a generalized protocol for determining the Minimum Inhibitory Concentration

(MIC) of DHMB against Candida albicans, based on standard methodologies.
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Preparation Incubation Analysis

Prepare C. albicans inoculum in RPMI 1640 medium Prepare DHMB stock solution in DMSO Perform serial dilutions of DHMB in microtiter plate Inoculate microtiter plate with C. albicans suspension Incubate at 35°C for 24-48 hours Visually or spectrophotometrically determine the MIC MIC: Lowest concentration with no visible growth

Click to download full resolution via product page

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of DHMB.

Protocol Steps:

Inoculum Preparation:Candida albicans strains are cultured on Sabouraud dextrose agar. A

suspension is then prepared in RPMI 1640 medium and adjusted to a concentration of 0.5 ×

10³ to 2.5 × 10³ cells/mL.

Drug Dilution: A stock solution of DHMB is prepared in DMSO. Serial twofold dilutions are

then performed in a 96-well microtiter plate using RPMI 1640 medium to achieve a range of

final concentrations.

Inoculation: Each well of the microtiter plate is inoculated with the prepared fungal

suspension.

Incubation: The plate is incubated at 35°C for 24 to 48 hours.

MIC Determination: The MIC is determined as the lowest concentration of DHMB at which no

visible growth of the fungus is observed. This can be assessed visually or by measuring the

absorbance at 530 nm.[9]

The following protocol outlines the induction of colitis in mice and subsequent treatment with

DHMB to evaluate its anti-inflammatory effects, as described by Bortolus et al. (2019).[2]
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Colitis Induction

Treatment

Monitoring & Analysis

Administer 3% DSS in drinking water to mice for 7 days

Infect mice with C. albicans via oral gavage

Administer DHMB (e.g., 50 mg/kg) daily via oral gavage

Monitor body weight, stool consistency, and rectal bleeding daily

Sacrifice mice at the end of the experiment

Collect colon tissue for histological analysis and cytokine measurement Analyze gut microbiota composition

Click to download full resolution via product page

Caption: Experimental workflow for the in vivo anti-inflammatory assay of DHMB.

Protocol Steps:

Animal Model: Use a susceptible mouse strain, such as C57BL/6.

Colitis Induction: Provide mice with drinking water containing 3% (w/v) dextran sodium

sulphate (DSS) for 7 days to induce acute colitis.
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Fungal Infection: On a specified day (e.g., day 2), infect the mice with a suspension of C.

albicans via oral gavage.

DHMB Treatment: Administer DHMB (e.g., at a dose of 50 mg/kg) daily via oral gavage for

the duration of the experiment. A control group should receive the vehicle only.

Clinical Monitoring: Monitor the mice daily for clinical signs of colitis, including body weight

loss, stool consistency, and the presence of blood in the feces. A Disease Activity Index (DAI)

score can be calculated based on these parameters.

Histological Analysis: At the end of the experiment, sacrifice the mice and collect the colon.

The tissue can then be fixed, sectioned, and stained (e.g., with hematoxylin and eosin) to

assess the degree of inflammation, ulceration, and tissue damage.

Cytokine Analysis: Measure the levels of pro-inflammatory cytokines, such as IL-1β, in the

colon tissue homogenates.

Microbiota Analysis: Analyze the fecal or cecal content to assess changes in the gut

microbiota composition, particularly the populations of aerobic and anaerobic bacteria.

Mechanism of Action and Signaling Pathways
The precise molecular mechanism of action and the specific signaling pathways modulated by

DHMB are not yet fully elucidated. However, based on its biological activities, some potential

mechanisms can be proposed.

The antifungal activity of DHMB is likely related to its ability to disrupt the fungal cell membrane

or interfere with essential metabolic pathways.[8] The requirement of the aldehyde and

hydroxyl groups for its activity suggests that these functional groups may be involved in binding

to a specific molecular target within the fungal cell.[8]

The anti-inflammatory effects of DHMB in the context of intestinal inflammation appear to be

multifaceted. The reduction in the population of the pro-inflammatory fungus C. albicans and

the restoration of a healthier balance of gut microbiota likely contribute significantly to the

amelioration of inflammation.[2] Additionally, DHMB may have direct effects on host immune

cells, although this has not been explicitly demonstrated. The observed decrease in the pro-

inflammatory cytokine IL-1β in DHMB-treated mice suggests an interference with inflammatory
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signaling cascades.[2] However, further research is needed to identify the specific host cell

receptors and signaling pathways that are targeted by DHMB.

Conclusion
2,3-Dihydroxy-4-methoxybenzaldehyde is a promising small molecule with potent antifungal

and anti-inflammatory properties. Its efficacy against drug-resistant fungal strains and its

beneficial effects in a preclinical model of colitis highlight its potential for further investigation

and development as a therapeutic agent. Future research should focus on elucidating its

precise mechanism of action, identifying its molecular targets, and further evaluating its safety

and efficacy in more advanced preclinical models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2,3-Dihydroxy-4-
methoxybenzaldehyde (DHMB)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670368#dhmb-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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